Cas no 1175745-90-0 (5-p-Tolyl-isoxazole-3-carbonitrile)

• Product Name: 5-p-Tolyl-isoxazole-3-carbonitrile
• CAS No: 1175745-90-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 5206183
• Update Time: 2025-06-12

5-p-Tolyl-isoxazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-p-Tolyl-isoxazole-3-carbonitrile

• Inchi： 1S/C11H8N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,1H3
• InChI Key： OSCMVCNDSAPBDZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=CC(C#N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-p-Tolyl-isoxazole-3-carbonitrile

Research Brief on 5-p-Tolyl-isoxazole-3-carbonitrile (CAS: 1175745-90-0): Recent Advances and Applications in Chemical Biology and Medicine

5-p-Tolyl-isoxazole-3-carbonitrile (CAS: 1175745-90-0) is a heterocyclic compound that has recently gained significant attention in chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have demonstrated that 5-p-Tolyl-isoxazole-3-carbonitrile serves as a privileged scaffold in the design of kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. The compound's unique isoxazole core structure, combined with the electron-withdrawing nitrile group and tolyl substitution, provides optimal pharmacophore features for selective kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against JAK3 kinase (IC50 = 38 nM), suggesting potential applications in autoimmune disease treatment.

In synthetic chemistry, novel approaches to 5-p-Tolyl-isoxazole-3-carbonitrile production have been developed, including microwave-assisted cyclization and one-pot multicomponent reactions that significantly improve yield (up to 92%) and purity. These advances address previous challenges in large-scale synthesis while maintaining the compound's structural integrity. The compound's chemical stability and favorable physicochemical properties (logP = 2.1, PSA = 58 Ų) make it particularly suitable for medicinal chemistry optimization.

Emerging applications in chemical biology highlight the compound's utility as a versatile building block for PROTAC (proteolysis targeting chimera) development. Researchers have successfully conjugated 5-p-Tolyl-isoxazole-3-carbonitrile to E3 ligase ligands, creating novel bifunctional molecules that demonstrate selective degradation of target proteins in cellular models. This approach shows promise for addressing drug resistance in oncology targets.

Pharmacokinetic studies of 5-p-Tolyl-isoxazole-3-carbonitrile derivatives reveal generally favorable ADME profiles, with moderate plasma protein binding (75-85%) and good metabolic stability in human liver microsomes. Recent structural modifications have focused on improving blood-brain barrier penetration for potential CNS applications, with several analogs showing promising results in preclinical models of neurodegenerative diseases.

The safety profile of 5-p-Tolyl-isoxazole-3-carbonitrile continues to be evaluated through comprehensive toxicological studies. Current data indicate a relatively clean off-target profile, with minimal inhibition of major cytochrome P450 enzymes (IC50 > 50 μM for CYP3A4, 2D6, and 2C9), suggesting low potential for drug-drug interactions in clinical applications.

Future research directions include further exploration of structure-activity relationships through systematic modifications of the isoxazole core, development of targeted delivery systems, and investigation of combination therapies. The compound's versatility positions it as a valuable tool for both basic research and drug discovery efforts across multiple therapeutic areas.